Cas no 951624-81-0 (Diethyl 4-Fluoroheptanedioate)

Diethyl 4-Fluoroheptanedioate is a fluorinated diester compound characterized by its versatile reactivity and utility in organic synthesis. The presence of the fluorine substituent at the 4-position enhances its electrophilic properties, making it a valuable intermediate for the preparation of fluorinated derivatives. Its diester functionality allows for further transformations, such as hydrolysis or reduction, enabling access to fluorinated diacids or diols. The compound's stability under standard conditions and compatibility with common reagents facilitate its use in multistep synthetic routes. Its structural features make it particularly useful in pharmaceutical and agrochemical research, where fluorinated motifs are often sought for their bioactivity and metabolic stability.
Diethyl 4-Fluoroheptanedioate structure
Diethyl 4-Fluoroheptanedioate structure
Product name:Diethyl 4-Fluoroheptanedioate
CAS No:951624-81-0
MF:C11H19FO4
MW:234.264567613602
MDL:MFCD08704574
CID:3046104
PubChem ID:28306167

Diethyl 4-Fluoroheptanedioate Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoroheptanedioic acid diethyl ester
    • DIETHYL 4-FLUOROHEPTANEDIOATE
    • Diethyl-4-fluoroheptanedioate
    • STL554498
    • 951624-81-0
    • AKOS005254800
    • BBL100704
    • BNB62481
    • MFCD08704574
    • 1,7-diethyl 4-fluoroheptanedioate
    • Diethyl 4-fluoropimelate
    • Diethyl 4-Fluoroheptanedioate
    • MDL: MFCD08704574
    • Inchi: 1S/C11H19FO4/c1-3-15-10(13)7-5-9(12)6-8-11(14)16-4-2/h9H,3-8H2,1-2H3
    • InChI Key: PWWKGLGZUBWLQC-UHFFFAOYSA-N
    • SMILES: FC(CCC(=O)OCC)CCC(=O)OCC

Computed Properties

  • Exact Mass: 234.12673725g/mol
  • Monoisotopic Mass: 234.12673725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 10
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.6Ų

Diethyl 4-Fluoroheptanedioate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
023752-500mg
Diethyl 4-fluoroheptanedioate, 97%
951624-81-0 97%
500mg
$174.00 2023-09-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.
023752-500mg
Diethyl 4-fluoroheptanedioate
951624-81-0 97%
500mg
2826CNY 2021-05-07
A2B Chem LLC
AY10714-500mg
Diethyl 4-fluoroheptanedioate
951624-81-0 97%
500mg
$255.00 2024-05-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
023752-1g
Diethyl 4-fluoroheptanedioate
951624-81-0 97%
1g
4338.0CNY 2021-07-13
Matrix Scientific
023752-1g
Diethyl 4-fluoroheptanedioate, 97%
951624-81-0 97%
1g
$267.00 2023-09-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1649051-1g
Diethyl 4-fluoroheptanedioate
951624-81-0 98%
1g
¥4240.00 2024-04-24
TRC
D012885-100mg
Diethyl 4-Fluoroheptanedioate
951624-81-0
100mg
$ 140.00 2022-06-06
TRC
D012885-50mg
Diethyl 4-Fluoroheptanedioate
951624-81-0
50mg
$ 90.00 2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
023752-500mg
Diethyl 4-fluoroheptanedioate
951624-81-0 97%
500mg
2826.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
023752-1g
Diethyl 4-fluoroheptanedioate
951624-81-0 97%
1g
4338CNY 2021-05-07

Additional information on Diethyl 4-Fluoroheptanedioate

Recent Advances in the Application of Diethyl 4-Fluoroheptanedioate (CAS: 951624-81-0) in Chemical Biology and Pharmaceutical Research

Diethyl 4-Fluoroheptanedioate (CAS: 951624-81-0) is a fluorinated diester compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting metabolic pathways and enzyme inhibition. Recent studies have highlighted its potential in the development of novel therapeutics, including anti-inflammatory agents and enzyme inhibitors. The presence of the fluorine atom enhances the compound's metabolic stability and bioavailability, making it a valuable scaffold for drug design.

One of the most notable applications of Diethyl 4-Fluoroheptanedioate is its role in the synthesis of fluorinated analogs of natural products. Researchers have successfully utilized this compound to introduce fluorine atoms into complex molecular frameworks, thereby improving their pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Diethyl 4-Fluoroheptanedioate in the synthesis of fluorinated prostaglandin analogs, which exhibited enhanced anti-inflammatory activity compared to their non-fluorinated counterparts. This underscores the compound's potential in the design of next-generation anti-inflammatory drugs.

In addition to its applications in drug design, Diethyl 4-Fluoroheptanedioate has also been explored as a tool in chemical biology. Recent research has shown that this compound can be used to probe enzyme mechanisms and identify novel enzyme inhibitors. A study published in ACS Chemical Biology in 2022 reported the use of Diethyl 4-Fluoroheptanedioate as a substrate analog to investigate the catalytic mechanism of a key enzyme involved in fatty acid metabolism. The findings provided valuable insights into the enzyme's active site and paved the way for the development of targeted inhibitors.

The synthetic versatility of Diethyl 4-Fluoroheptanedioate has also been demonstrated in the field of materials science. Researchers have employed this compound as a building block for the synthesis of fluorinated polymers with unique properties, such as enhanced thermal stability and chemical resistance. A recent study in Polymer Chemistry highlighted the use of Diethyl 4-Fluoroheptanedioate in the preparation of fluorinated polyesters, which exhibited improved performance in high-temperature applications. This opens up new possibilities for the development of advanced materials with tailored properties.

Despite its promising applications, the synthesis and handling of Diethyl 4-Fluoroheptanedioate present certain challenges. The compound's sensitivity to moisture and its potential toxicity require careful handling and storage. Recent advancements in synthetic methodologies have addressed some of these challenges, with the development of more efficient and safer routes for its preparation. For example, a 2023 publication in Organic Process Research & Development described a scalable and environmentally friendly synthesis of Diethyl 4-Fluoroheptanedioate, which minimizes the use of hazardous reagents and reduces waste generation.

Looking ahead, the future of Diethyl 4-Fluoroheptanedioate in chemical biology and pharmaceutical research appears bright. Ongoing studies are exploring its potential in the development of targeted therapies for metabolic disorders and cancer. Additionally, its applications in materials science are expected to expand, with researchers investigating its use in the design of smart materials and drug delivery systems. As our understanding of this compound's properties and applications continues to grow, it is likely to play an increasingly important role in advancing both fundamental research and industrial applications.

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